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Compound of Interest

Compound Name: AMPSO sodium salt

Cat. No.: B566536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of AMPSO sodium salt, a
versatile zwitterionic buffer. This document details its physicochemical properties, pricing for

research purposes, and established applications, with a focus on detailed experimental

protocols. The information herein is intended to support researchers, scientists, and drug

development professionals in leveraging the unique properties of AMPSO sodium salt in their

work.

Core Properties and Pricing
AMPSO sodium salt, chemically known as 3-([1,1-Dimethyl-2-hydroxyethyl]amino)-2-

hydroxypropanesulfonic acid sodium salt, is a member of the "Good's buffers" series. It is

particularly valued for its ability to maintain a stable pH in the alkaline range. Its zwitterionic

nature, with both a sulfonic acid and an amino group, provides good buffering capacity with

minimal interference in many biochemical assays.[1]
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Property Value Reference(s)

Chemical Formula C₇H₁₆NNaO₅S [2]

Molecular Weight 249.26 g/mol [2]

pKa (25°C) 9.0 (Free acid) [3]

Useful pH Range 8.3 - 9.7 [3]

Appearance White crystalline powder [2]

Solubility in Water 0.33 g/mL [3]

CAS Number 102029-60-7 [2]

Price per Gram for Research Purposes
The price of AMPSO sodium salt for research purposes can vary depending on the supplier,

purity, and quantity purchased. The following table provides an estimated price per gram from

various suppliers. Please note that prices are subject to change and may not include shipping

and handling fees.

Supplier Quantity
Price
(USD/EUR/GBP)

Estimated Price per
Gram

Carl ROTH 25 g €70.85 €2.83

Sigma-Aldrich

(A1911)
100 g

£344.25 (List Price

£459.00)

£3.44 (List Price

£4.59)

SLS Ireland (A1911-

100G)
100 g €488.00 €4.88

Prices are based on data from December 2025 and should be used as an estimate. For current

pricing, please refer to the suppliers' websites.
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AMPSO sodium salt is a versatile reagent with several key applications in research and drug

development.[2] Its primary function is as a biological buffer, but it also serves as a stabilizing

and solubilizing agent.[2]

Biotechnology and Protein Science: It is widely used in protein electrophoresis and blotting,

particularly for the transfer of basic proteins.[1] It also acts as a stabilizing agent in protein

formulations, which is crucial in the development of therapeutic proteins.[2]

Enzyme Assays: The alkaline buffering range of AMPSO makes it suitable for assays of

enzymes that are active at high pH, such as alkaline phosphatase.

Capillary Electrophoresis: It can be used as a buffer component in capillary electrophoresis

for the separation of proteins and other biomolecules.

Pharmaceutical Formulation: AMPSO sodium salt is used in the formulation of medications

to aid in the delivery of active ingredients and enhance their bioavailability.[2] Its

biocompatibility and low toxicity profile are advantageous in these applications.[2]

Experimental Protocols
This section provides detailed methodologies for key experiments utilizing AMPSO sodium
salt.

Western Blotting with AMPSO-Based Transfer Buffer
AMPSO is highly effective in transfer buffers for Western blotting, especially for the efficient

transfer of strongly basic proteins from polyacrylamide gels to membranes like nitrocellulose or

PVDF.[1][4] Standard Tris-glycine transfer buffers, with a pH around 8.3, can be suboptimal for

proteins with high isoelectric points (pI), as these proteins may carry a net positive charge,

hindering their transfer. The higher pH maintained by AMPSO ensures these basic proteins

have a net negative charge, facilitating their migration out of the gel.[1]

Reagents:

AMPSO (MW: 227.28 g/mol for free acid)

Methanol
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Deionized water

Sodium Hydroxide (NaOH) for pH adjustment

Protocol:

Weigh out 5.68 g of AMPSO and dissolve it in approximately 700 mL of deionized water.

Add 200 mL of methanol to the solution.

Adjust the pH of the solution to 9.0 by adding NaOH. Monitor the pH carefully with a

calibrated pH meter.

Bring the final volume to 1 L with deionized water.

Store the buffer at 4°C. It is recommended to use the buffer fresh for optimal performance.[1]

Preparation

Electrotransfer DetectionRun SDS-PAGE Assemble Transfer Sandwich
(Gel, Membrane, Filter Paper)

Perform Electrotransfer
(e.g., 100V for 1-2 hours)

Prepare AMPSO
Transfer Buffer

Block Membrane Incubate with
Primary Antibody

Incubate with
Secondary Antibody Detect Signal

Click to download full resolution via product page

Western Blot transfer workflow using AMPSO buffer.

Alkaline Phosphatase (ALP) Activity Assay
AMPSO buffer is suitable for measuring the activity of alkaline phosphatase, an enzyme with

optimal activity at an alkaline pH. The assay involves the conversion of p-nitrophenyl

phosphate (pNPP) to the yellow-colored p-nitrophenol (pNP), which can be measured

spectrophotometrically.
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Reagents:

AMPSO

p-Nitrophenyl phosphate (pNPP)

Deionized water

Hydrochloric acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment

Protocol:

Prepare a 1.5 M AMPSO stock solution by dissolving the appropriate amount of AMPSO in

deionized water.

Adjust the pH to 10.3 at 25°C using HCl or NaOH.

For the working assay buffer, dilute the stock solution to the desired final concentration (e.g.,

as specified in a kit protocol).

Prepare a fresh solution of pNPP in the assay buffer before use. A typical concentration is 4

mg/mL.[5]

Pipette 0.5 mL of the AMPSO assay buffer containing pNPP into appropriate tubes (e.g., for

blank and test samples).

Equilibrate the tubes to 37°C.

Add 0.1 mL of water to the "Blank" tube.

Add 0.1 mL of the sample containing alkaline phosphatase (e.g., serum or cell lysate) to the

"Test" tube.

Incubate the reaction at 37°C for a defined period (e.g., 15 minutes).[5]

Stop the reaction by adding a stop solution, such as 0.05 N NaOH.[5]

Measure the absorbance of the "Test" sample against the "Blank" at 410 nm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/619/558/a9226pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/619/558/a9226pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/619/558/a9226pis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The ALP activity is proportional to the rate of increase in absorbance.

Prepare AMPSO Assay Buffer (pH 10.3)
with pNPP Substrate

Add Sample to Buffer
and Incubate at 37°C

Stop Reaction
(e.g., with NaOH)

Measure Absorbance
at 410 nm

Calculate ALP Activity

Click to download full resolution via product page

Workflow for an alkaline phosphatase activity assay.

Capillary Zone Electrophoresis (CZE) of Proteins
AMPSO can be a component of the running buffer in CZE for the separation of proteins,

particularly when a high pH is required to ensure that most proteins have a net negative charge

and migrate towards the anode.

Materials:

Capillary electrophoresis instrument

Fused silica capillary

AMPSO-containing running buffer (e.g., 50 mM AMPSO, pH 9.0)
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Sample buffer (may be of lower ionic strength than the running buffer)

Protein sample

Protocol:

Capillary Conditioning: Before first use, and between runs, the capillary should be flushed

with appropriate solutions (e.g., 0.1 M NaOH, water, and then the running buffer) to ensure a

consistent electroosmotic flow.

Sample Preparation: Dissolve or dilute the protein sample in the sample buffer. Centrifuge

the sample to remove any particulates.

Electrophoresis:

Fill the capillary and buffer reservoirs with the AMPSO running buffer.

Inject the sample into the capillary (e.g., by pressure or electrokinetic injection).

Apply a high voltage (e.g., 10-30 kV) to initiate the separation.

Monitor the separation using a suitable detector (e.g., UV-Vis at 214 nm).

Data Analysis: Analyze the resulting electropherogram to determine the migration times and

peak areas of the separated proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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